Cas no 2101198-47-2 (4-amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide
• CAS No: 2101198-47-2
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5174074
• Update Time: 2025-10-28

4-amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-N,N-dimethyl-1-propyl-

• Inchi： 1S/C9H16N4O/c1-4-5-13-8(7(10)6-11-13)9(14)12(2)3/h6H,4-5,10H2,1-3H3
• InChI Key： RJQDQPMCNRBNSL-UHFFFAOYSA-N
• SMILES： N1(CCC)C(C(N(C)C)=O)=C(N)C=N1

Additional information on 4-amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide

4-Amino-N,N-Dimethyl-1-Propyl-1H-Pyrazole-5-Carboxamide (CAS No. 2101198-47-2): A Comprehensive Overview

4-Amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide (CAS No. 2101198-47-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to 4-amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide.

Chemical Structure and Properties

4-Amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide is a member of the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The compound features a pyrazole ring with an amino group at the 4-position, two methyl groups attached to the nitrogen atom at the 5-position, and a propyl group linked to the same nitrogen atom. This specific arrangement of functional groups imparts unique chemical properties to the molecule.

The molecular formula of 4-amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide is C₉H₁₆N₄O, with a molecular weight of approximately 200.25 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 135°C to 137°C, making it suitable for various laboratory and industrial applications.

Synthesis Methods

The synthesis of 4-amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide has been explored through several routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-amino-5-cyanopyrazole with N,N-dimethylpropylamine in the presence of a suitable catalyst. This reaction typically proceeds via nucleophilic addition followed by cyclization to form the desired product.

An alternative approach involves the condensation of 4-amino-5-cyanopyrazole with N,N-dimethylpropylamine hydrochloride in an organic solvent under reflux conditions. This method has been reported to yield high purity products with good yields. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or employing catalysts derived from renewable sources.

Biological Activities and Therapeutic Potential

4-Amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications due to its unique chemical structure and biological activities. One of the most promising areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models.

In addition to its anti-inflammatory effects, 4-amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide has demonstrated significant antioxidant activity. It has been found to scavenge free radicals and protect cells from oxidative stress-induced damage. These properties make it a potential candidate for treating various oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Trials and Future Prospects

The promising preclinical results of 4-amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and tolerability of this compound in humans. Preliminary data suggest that it is well-tolerated at therapeutic doses with minimal side effects.

Further clinical trials are planned to evaluate its efficacy in treating specific conditions such as chronic inflammatory diseases and neurodegenerative disorders. The development of novel drug delivery systems, such as nanoparticles or liposomes, may further enhance its therapeutic potential by improving bioavailability and reducing systemic side effects.

Conclusion

4-Amino-N,N-dimethyl-1-propyl-1H-pyrazole-5-carboxamide (CAS No. 2101198-47-2) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for various therapeutic applications. Ongoing research and clinical trials are expected to provide further insights into its potential benefits and pave the way for its use in treating a wide range of diseases.